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Abstract

PFI-3 is a potent and selective chemical probe for the bromodomains of the SMARCA2 (BRM),
SMARCA4 (BRG1), and PBRM1 (BAF180) proteins, which are critical components of the
SWI/SNF chromatin remodeling complex.[1][2][3][4][5] Its high selectivity for Family VIII
bromodomains makes it an invaluable tool for investigating the biological functions of these
epigenetic readers in transcription, stem cell differentiation, and cancer biology.[2] This
technical guide provides a comprehensive overview of the discovery, synthesis, and
characterization of PFI-3, including detailed experimental protocols and data presented for
ease of reference.

Discovery of PFI-3

PFI-3 was identified through a fragment-based drug discovery approach, which involved
screening a library of small molecule fragments for binding to the target bromodomain.
Promising hits were then optimized for potency and selectivity through iterative rounds of
chemical synthesis and structure-activity relationship (SAR) studies. This process led to the
development of PFI-3 as a highly potent and selective inhibitor. The discovery highlighted a
novel binding mode, where the phenolic headgroup of PFI-3 displaces key water molecules in
the binding pocket, contributing to its high specificity for Family VIl bromodomains.[2]
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Physicochemical and Pharmacokinetic Properties

PFI-3 is a cell-permeable compound with good stability in aqueous solutions, making it suitable
for a variety of in vitro cellular assays.[4]

Property Value Reference

(2E)-1-(2-Hydroxyphenyl)-3-
1R,4R)-5-(pyridin-2-yl)-2,5-

Chemical Name [(_ _) Py ¥ [315]
diazabicyclo[2.2.1]heptan-2-

yllprop-2-en-1-one

Molecular Formula C19H19N302 [3]
Molecular Weight 321.37 g/mol [3]
CAS Number 1819363-80-8 [3]
Purity >98% [3]

Soluble to 100 mM in DMSO
Solubility and to 5 mM in ethanol with [3]

gentle warming.

_ >250 hours in PBS (pH 7.4) at
Aqueous Half-life 20°C [4]

Biological Activity and Selectivity

PFI-3 demonstrates high-affinity binding to the bromodomains of SMARCA2, SMARCA4, and
PBRML. Its selectivity has been extensively profiled against a broad panel of other
bromodomains and kinases, confirming its specificity for Family VIl bromodomains.
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Target Binding Affinity
. Assay Method Reference
Bromodomain (Kd)
Isothermal Titration
PBRM1 48 nM [3][4]

Calorimetry (ITC)

Isothermal Titration
SMARCA4 89 nM ) [2][3][4]
Calorimetry (ITC)

SMARCAZ2 55-110 nM BROMOScan [2]

PFI-3 exhibits over 30-fold selectivity against other bromodomain sub-families and shows no

significant cross-reactivity in a panel of 36 kinases.[1][3][5]

Mechanism of Action and Signaling Pathway

PFI-3 functions as a competitive inhibitor at the acetyl-lysine binding pocket of the SMARCA2/4
and PBRM1 bromodomains. These proteins are core components of the SWI/SNF
(SWitch/Sucrose Non-Fermentable) chromatin remodeling complex. This complex utilizes the
energy from ATP hydrolysis to reposition nucleosomes, thereby altering the accessibility of
DNA to transcription factors and other regulatory proteins. By blocking the interaction of the
bromodomain with acetylated histones, PFI-3 prevents the recruitment of the SWI/SNF
complex to specific chromatin loci, leading to changes in gene expression. In embryonic stem
cells, this has been shown to impair the maintenance of pluripotency and promote

differentiation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]
¢ 2. medchemexpress.com [medchemexpress.com]

¢ 3. PFI 3| Bromodomains | Tocris Bioscience [tocris.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1574286?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574286?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/PFI-3-is-a-potent-selective-and-cell-permeable-bromodomain-inhibitor-of-SMARCA2-4-A_fig3_279727935
https://www.medchemexpress.com/pfi-3.html
https://www.tocris.com/products/pfi-3_5072
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. selleckchem.com [selleckchem.com]
e 5. PFI-3 | Structural Genomics Consortium [thesgc.org]
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574286#discovery-and-synthesis-of-pfi-3-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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